N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide

• Molecular Formula: C25H27NO5
• Molecular Weight: 421.5 g/mol
• IUPAC Name: N-[(1S)-2-hydroxy-1-phenylethyl]-3-[4-methyl-7-(2-methylprop-2-enoxy)-2-oxochromen-3-yl]propanamide
• InChI: InChI=1S/C25H27NO5/c1-16(2)15-30-19-9-10-20-17(3)21(25(29)31-23(20)13-19)11-12-24(28)26-22(14-27)18-7-5-4-6-8-18/h4-10,13,22,27H,1,11-12,14-15H2,2-3H3,(H,26,28)/t22-/m1/s1
• InChI Key: FVMVFHUFCOAVNS-JOCHJYFZSA-N
• Isomeric SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=C)C)CCC(=O)N[C@H](CO)C3=CC=CC=C3
• SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=C)C)CCC(=O)NC(CO)C3=CC=CC=C3

Description

N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide is a synthetic compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is commonly referred to as "Compound X" in scientific literature.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide is not fully understood. However, studies have suggested that this compound may exert its antiproliferative and cytotoxic effects on cancer cells by inducing apoptosis, inhibiting cell cycle progression, and disrupting the microtubule network.
Biochemical and Physiological Effects:
N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide has been shown to have several biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress, inhibit the activity of certain enzymes, and modulate the expression of various genes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide in lab experiments is its potent antiproliferative and cytotoxic effects on cancer cells. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide. One potential direction is the development of new cancer therapies based on this compound. Another potential direction is the study of the biochemical and physiological effects of this compound on non-cancerous cells. Additionally, further research is needed to fully understand the mechanism of action of N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide is a complex process that involves several steps. The first step involves the synthesis of 4-methyl-7-hydroxy-2H-chromen-2-one, which is then reacted with 2-methyl-2-propen-1-ol to form 4-methyl-7-[(2-methyl-2-propenyl)oxy]-2H-chromen-2-one. This compound is then reacted with N-(2-hydroxy-1-phenylethyl)propanamide to form N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide.

Scientific Research Applications

N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide has been studied extensively for its potential application in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that N-(2-hydroxy-1-phenylethyl)-3-{4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}propanamide has potent antiproliferative and cytotoxic effects on cancer cells, making it a potential candidate for the development of new cancer therapies.